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Compound of Interest

Compound Name: Black 305

Cat. No.: B3046760 Get Quote

Disclaimer: A comprehensive, official Material Safety Data Sheet (MSDS) or Safety Data Sheet

(SDS) for Black 305 with CAS number 129437-78-5 is not publicly available. This guide has

been compiled from limited supplier information and general data on the broader class of

fluoran dyes. All information should be treated with caution and verified with the manufacturer

or supplier.

Introduction
Black 305 is a fluoran leuco dye, a class of synthetic organic compounds known for their

chromogenic properties.[1] These dyes can exist in a colorless (leuco) form and a colored form,

transitioning between the two in response to external stimuli. Black 305 is primarily utilized as

a color former in thermal and carbonless paper products, such as receipts, tickets, and labels.

[1] When subjected to heat or pressure on appropriately treated paper, it develops a black

image.[1]

It is important to note a discrepancy in the Chemical Abstracts Service (CAS) number in

available literature. While this document primarily refers to CAS No. 129437-78-5, some

sources may list it as 129473-78-5. Users should verify the correct CAS number for their

specific product.

Physical and Chemical Properties
The following data is based on limited supplier information.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b3046760?utm_src=pdf-interest
https://www.benchchem.com/product/b3046760?utm_src=pdf-body
https://www.benchchem.com/product/b3046760?utm_src=pdf-body
https://nagaseamerica.com/product/black-305/
https://www.benchchem.com/product/b3046760?utm_src=pdf-body
https://nagaseamerica.com/product/black-305/
https://nagaseamerica.com/product/black-305/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3046760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Classification Fluoran [1]

Appearance
White or lightly colored, free-

flowing powder (in leuco form)

Hue Black (in developed form) [1]

Molecular Formula C₃₇H₄₀N₂O₃ [1]

Molecular Weight 560 g/mol [1]

Melting Point 181-182 °C [1]

λmax 435, 588 nm [1]

Safety and Handling
No specific hazard classification or toxicological data for Black 305 is available. The following

guidance is based on general principles for handling chemical powders and information from

SDSs of other fluoran and black dyes.

Hazard Identification
As a fine powder, Black 305 may pose a respiratory hazard if inhaled and could cause

mechanical irritation to the eyes. The toxicological properties have not been fully investigated.

Based on data for similar dyes, it may cause mild skin or eye irritation.

Recommended Handling Protocols
Due to the lack of specific data, a cautious approach is recommended. The following is a

general workflow for handling Black 305 powder in a research or laboratory setting.
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Preparation

Handling

Cleanup & Disposal

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat, Respirator)

Prepare well-ventilated workspace
(Fume hood recommended)

Gather necessary equipment
(Spatula, weigh boat, container)

Carefully weigh the required amount
of Black 305 powder

Proceed to handling

Transfer powder to the designated container

Decontaminate workspace and equipment

Proceed to cleanup

Dispose of waste according to
institutional and local regulations

Remove and dispose of/clean PPE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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